Cas no 37606-86-3 (3,5-Pyrazolidinedione,4-(3-methyl-2-buten-1-yl)-1-phenyl-)

• Product Name: 3,5-Pyrazolidinedione,4-(3-methyl-2-buten-1-yl)-1-phenyl-
• CAS No: 37606-86-3
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 321881
• PubChem ID: 301888
• Update Time: 2025-04-19

3,5-Pyrazolidinedione,4-(3-methyl-2-buten-1-yl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione,4-(3-methyl-2-buten-1-yl)-1-phenyl-
• 4-(3-methylbut-2-enyl)-1-phenylpyrazolidine-3,5-dione
• AC1L6ZDO
• NSC180704
• NSC-180704
• 37606-86-3
• DTXSID10306863

• Inchi： 1S/C14H16N2O2/c1-10(2)8-9-12-13(17)15-16(14(12)18)11-6-4-3-5-7-11/h3-8,12H,9H2,1-2H3,(H,15,17)
• InChI Key： DAXXHPGHDMVSNX-UHFFFAOYSA-N
• SMILES： O=C1C(C(NN1C1C=CC=CC=1)=O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 244.12128
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41
• LogP: 2.43070